Cas no 928032-23-9 (6-Nitroisoquinolin-1(2H)-one)
6-Nitroisoquinolin-1(2H)-one structure
Product Name:6-Nitroisoquinolin-1(2H)-one
CAS No:928032-23-9
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD18250887
CID:1038409
PubChem ID:70700979
Update Time:2025-04-20
6-Nitroisoquinolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Nitroisoquinolin-1(2H)-one
- 6-nitro-1(2H)-Isoquinolinone
- 6-nitro-2H-isoquinolin-1-one
- DTXSID50743758
- A859975
- EN300-223377
- FT-0737925
- DWFJQUBPWKLJNA-UHFFFAOYSA-N
- 6-NITRO-1,2-DIHYDROISOQUINOLIN-1-ONE
- 928032-23-9
- AT13914
- SCHEMBL16307004
- AKOS016001738
- AB73856
- DA-35979
-
- MDL： MFCD18250887
- Inchi： 1S/C9H6N2O3/c12-9-8-2-1-7(11(13)14)5-6(8)3-4-10-9/h1-5H,(H,10,12)
- InChI Key： DWFJQUBPWKLJNA-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC(=CC=2C=CN1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 190.03784206g/mol
- Monoisotopic Mass: 190.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.9Ų
6-Nitroisoquinolin-1(2H)-one Pricemore >>
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| Alichem | A189007500-1g |
6-Nitroisoquinolin-1(2H)-one |
928032-23-9 | 95% | 1g |
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| TRC | N496380-10mg |
6-Nitroisoquinolin-1(2H)-one |
928032-23-9 | 10mg |
$75.00 | 2023-05-17 | ||
| TRC | N496380-50mg |
6-Nitroisoquinolin-1(2H)-one |
928032-23-9 | 50mg |
$259.00 | 2023-05-17 | ||
| TRC | N496380-250mg |
6-Nitroisoquinolin-1(2H)-one |
928032-23-9 | 250mg |
$1126.00 | 2023-05-17 | ||
| TRC | N496380-500mg |
6-Nitroisoquinolin-1(2H)-one |
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| TRC | N496380-1g |
6-Nitroisoquinolin-1(2H)-one |
928032-23-9 | 1g |
455.00 | 2021-07-23 | ||
| TRC | N496380-2.5g |
6-Nitroisoquinolin-1(2H)-one |
928032-23-9 | 2.5g |
1020.00 | 2021-07-23 | ||
| Chemenu | CM144071-1g |
6-Nitroisoquinolin-1(2H)-one |
928032-23-9 | 95% | 1g |
$*** | 2023-05-29 |
6-Nitroisoquinolin-1(2H)-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:928032-23-9)6-Nitroisoquinolin-1(2H)-one
Order Number:A859975
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:21
Price ($):996.0
Email:sales@amadischem.com
6-Nitroisoquinolin-1(2H)-one Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:928032-23-9)6-Nitroisoquinolin-1(2H)-one
Purity:99%
Quantity:1g
Price ($):996.0